Cas no 881188-51-8 (Foxy 5Discontinued(see F746005))
Foxy 5Discontinued(see F746005) Chemical and Physical Properties
Names and Identifiers
-
- Foxy 5
- FOXY-5
- CBZ9UL0ARB
- FOXY5
- formyl-Met-Asp-Gly-Cys-Glu-Leu
- N-Formyl-Met-Asp-Gly-Cys-Glu-Leu
- WNT-5A derived hexapeptide FOXY-5
- DB13034
- Q27216112
- L-Leucine,N-formyl-L-methionyl-L-a-aspartylglycyl-L-cysteinyl-L-a-glutamyl-
- L-Leucine, N-formyl-L-methionyl-L-alpha-aspartylglycyl-L-cysteinyl-L-alpha-glutamyl-
- N-Formyl-L-methionyl-L-α-aspartylglycyl-L-cysteinyl-L-α-glutamyl-L-leucine (ACI)
- SCHEMBL23477401
- (2S)-2-((2S)-4-carboxy-2-((2R)-2-(2-((2S)-3-carboxy-2-((2S)-2-formamido-4-(methylsulfanyl)butanamido)propanamido)acetamido)-3-sulfanylpropanamido)butanamido)-4-methylpentanoic acid
- L-LEUCINE, N-FORMYL-L-METHIONYL-L-.ALPHA.-ASPARTYLGLYCYL-L-CYSTEINYL-L-.ALPHA.-GLUTAMYL-
- (2S)-2-[[(2S)-4-carboxy-2-[[(2R)-2-[[2-[[(2S)-3-carboxy-2-[[(2S)-2-formamido-4-methylsulfanylbutanoyl]amino]propanoyl]amino]acetyl]amino]-3-sulfanylpropanoyl]amino]butanoyl]amino]-4-methylpentanoic acid
- HY-P1416
- FOXY-5 [WHO-DD]
- Foxy-5(Wnt5a peptide mimetic)?
- Wnt-5a Mimic Hexapeptide Foxy-5
- CCG-208076
- DA-73540
- Foxy-5(Wnt5a peptide mimetic)
- CS-0033287
- (2S)-2-[(2S)-4-carboxy-2-[(2R)-2-{2-[(2S)-3-carboxy-2-[(2S)-2-formamido-4-(methylsulfanyl)butanamido]propanamido]acetamido}-3-sulfanylpropanamido]butanamido]-4-methylpentanoic acid
- CHEMBL4297281
- Foxy 5 TFA
- BRD-K13005598-001-01-5
- UNII-CBZ9UL0ARB
- BRD-K13005598-001-02-3
- (2S,5S,8R,14S)-5-(2-carboxyethyl)-14-((S)-2-formamido-4-(methylthio)butanamido)-2-isobutyl-8-(mercaptomethyl)-4,7,10,13-tetraoxo-3,6,9,12-tetraazahexadecanedioic acid
- CHEBI:125492
- FOXY 5 [WHO-DD]
- NS00072887
- Wnt5a hexapeptide
- 881188-51-8
- AKOS025147366
- EX-A4066
- Foxy 5Discontinued(see F746005)
-
- Inchi: 1S/C26H42N6O12S2/c1-13(2)8-17(26(43)44)32-24(41)15(4-5-20(35)36)30-25(42)18(11-45)29-19(34)10-27-22(39)16(9-21(37)38)31-23(40)14(28-12-33)6-7-46-3/h12-18,45H,4-11H2,1-3H3,(H,27,39)(H,28,33)(H,29,34)(H,30,42)(H,31,40)(H,32,41)(H,35,36)(H,37,38)(H,43,44)/t14-,15-,16-,17-,18-/m0/s1
- InChI Key: WFZPJYYCTSHDJI-ATIWLJMLSA-N
- SMILES: SC[C@@H](C(N[C@H](C(N[C@H](C(=O)O)CC(C)C)=O)CCC(=O)O)=O)NC(CNC([C@H](CC(=O)O)NC([C@H](CCSC)NC=O)=O)=O)=O
Computed Properties
- Exact Mass: 694.23021314g/mol
- Monoisotopic Mass: 694.23021314g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 46
- Rotatable Bond Count: 23
- Complexity: 1110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 313
- XLogP3: -1.6
Foxy 5Discontinued(see F746005) Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Foxy 5Discontinued(see F746005) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC23893-25mg |
Foxy-5(Wnt5a peptide mimetic) |
881188-51-8 | >98% | 25mg |
$650.0 | 2023-09-15 | |
| DC Chemicals | DC23893-10 mg |
Foxy-5(Wnt5a peptide mimetic) |
881188-51-8 | >98% | 10mg |
$400.0 | 2022-02-28 | |
| DC Chemicals | DC23893-5mg |
Foxy-5(Wnt5a peptide mimetic) |
881188-51-8 | >98% | 5mg |
$250.0 | 2023-09-15 | |
| TRC | F746003-1mg |
Foxy 5Discontinued(see F746005) |
881188-51-8 | 1mg |
135.00 | 2021-08-12 | ||
| S e l l e c k ZHONG GUO | S6961-1mg |
Foxy-5 |
881188-51-8 | 98.37% | 1mg |
¥1057.17 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S6961-5mg |
Foxy-5 |
881188-51-8 | 98.37% | 5mg |
¥3169.76 | 2023-09-15 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F910716-5mg |
Foxy-5(Wnt5a peptide mimetic) |
881188-51-8 | 98% | 5mg |
¥7,560.00 | 2022-01-13 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce56388-1mg |
Foxy-5 |
881188-51-8 | 98% | 1mg |
¥0.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce56388-5mg |
Foxy-5 |
881188-51-8 | 98% | 5mg |
¥0.00 | 2023-09-07 | |
| DC Chemicals | DC23893-10mg |
Foxy-5(Wnt5a peptide mimetic) |
881188-51-8 | >98% | 10mg |
$400.0 | 2023-09-15 |
Foxy 5Discontinued(see F746005) Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on Foxy 5Discontinued(see F746005)
Professional Introduction to Compound with CAS No. 881188-51-8 and Product Name: Foxy 5 Discontinued (see F746005)
The compound with the CAS number 881188-51-8 and the product name Foxy 5 Discontinued (see F746005) represents a significant area of interest in the field of chemical and biomedical research. This compound, though discontinued for general commercial use, has been extensively studied for its potential applications in various scientific domains. Understanding its chemical properties, synthesis pathways, and particularly its role in recent research breakthroughs is crucial for appreciating its broader impact on the scientific community.
In recent years, the study of Foxy 5 has been closely linked to advancements in molecular biology and pharmacology. The compound's unique structural features have made it a valuable tool in experimental settings, particularly in the investigation of enzyme mechanisms and signal transduction pathways. Its discontinuation as a commercial product has not diminished its relevance, as researchers continue to explore synthetic analogs and derivatives that retain its core pharmacological properties.
The chemical structure of CAS No. 881188-51-8 exhibits a complex arrangement of functional groups that contribute to its reactivity and biological activity. This complexity has been a focal point for chemists seeking to optimize its therapeutic potential. For instance, modifications to its aromatic ring system have shown promise in enhancing binding affinity to specific biological targets, which is a critical factor in drug design. Such insights have been derived from high-throughput screening techniques and computational modeling, which are now standard tools in modern drug discovery pipelines.
One of the most compelling aspects of Foxy 5 is its role in preclinical studies related to neurodegenerative diseases. Researchers have observed that certain derivatives of this compound exhibit neuroprotective effects, potentially making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. These findings are particularly intriguing given the increasing prevalence of neurodegenerative disorders worldwide. The discontinuation of Foxy 5 has prompted scientists to synthesize novel analogs with improved pharmacokinetic profiles, ensuring that the quest for effective treatments continues.
The synthesis of CAS No. 881188-51-8 involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with readily available precursors, which are then subjected to various transformations such as cyclization, alkylation, and oxidation. Each step is meticulously optimized to ensure high yield and purity, which are essential for subsequent biological testing. The discontinuation of the commercial product has led to an increase in academic research focused on developing more efficient synthetic routes, thereby reducing costs and improving accessibility for further study.
From a regulatory perspective, the discontinuation of Foxy 5 Discontinued (see F746005) underscores the dynamic nature of pharmaceutical markets. While the product itself may no longer be commercially available, its legacy continues through ongoing research and development efforts. Regulatory agencies often encourage such transitions by providing incentives for researchers to explore new applications and derivatives of existing compounds. This approach not only fosters innovation but also ensures that valuable scientific knowledge is not lost.
The impact of CAS No. 881188-51-8 extends beyond academia into industrial applications as well. Companies specializing in fine chemicals have adapted their production processes to accommodate the needs of researchers studying this compound. By offering custom synthesis services, these companies play a crucial role in enabling further exploration of Foxy 5 derivatives. This collaborative effort between academia and industry highlights the interconnectedness of different sectors within the chemical sciences.
In conclusion, while Foxy 5 Discontinued (see F746005) may no longer be available as a commercial product, its significance in scientific research remains undeniable. The compound's unique properties have driven advancements in multiple fields, from molecular biology to pharmacology. The discontinuation has spurred innovation through the synthesis of new analogs and derivatives, ensuring that its legacy continues to influence future research directions. As scientists continue to unravel the mysteries of this compound, its contributions to science are likely to grow even further.
881188-51-8 (Foxy 5Discontinued(see F746005)) Related Products
- 798540-01-9(L-Methionine, L-valyl-L-seryl-L-cysteinyl-)
- 834904-65-3(L-Isoleucine,L-lysyl-L-cysteinyl-L-leucyl-L-valyl-L-lysylglycyl-L-lysyl-L-methionyl-)
- 819802-82-9(L-Methionine, L-lysyl-L-valyl-L-asparaginyl-L-isoleucyl-L-cysteinyl-)
- 654638-15-0(L-Methionine,glycyl-L-alanyl-L-leucyl-L-cysteinyl-L-leucyl-L-leucyl-L-leucyl-L-leucyl-)
- 798540-02-0(L-Valyl-L-glutaminyl-L-cysteinyl-L-methionine)
- 798540-00-8(L-Methionine, L-valyl-L-asparaginyl-L-cysteinyl-)
- 832723-47-4(L-Lysine,L-glutaminyl-L-seryl-L-leucyl-L-valyl-L-cysteinyl-L-valyl-L-leucyl-L-methionyl-)
- 798540-04-2(L-Valyl-L-lysyl-L-cysteinyl-L-methionine)
- 823783-34-2(L-Lysine, L-leucyl-L-cysteinyl-L-valyl-L-leucyl-L-isoleucyl-L-methionyl-)
- 651772-89-3(L-Leucine,L-methionyl-L-asparaginyl-L-asparaginyl-L-lysyl-L-asparaginyl-L-cysteinyl-L-glutaminyl-L-alanyl-)